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The table below clarifies the relationship between Epitalon and its natural counterpart.

Epithalamin (Natural

Characteristic
Extract)

Epitalon (Synthetic Peptide)

Source Polypeptide extract from
bovine pineal glands [1]

Composition Complex polypeptide mixture
[1]

Discovery & Studied since the 1970s;

Relevance established geroprotective
effects [1]

Common Salt Not applicable (natural

Forms extract)

Laboratory-synthesized [1]

Single, defined tetrapeptide (Ala-Glu-Asp-Gly) [1]

Synthesized based on Epithalamin's amino acid
composition; confirmed present in human pineal
extract in 2017 [1] [2]

Typically studied in free-base form; acetate and
Trifluoroacetic acid (TFA) salts are common for
R&D [1] [3]

Chemical Structure Notes: The primary structure of synthetic Epitalon is a linear sequence of four amino

acids (Ala-Glu-Asp-Gly) connected by a-peptide bonds [1]. A rare structural variant with bonds through the

y/6-carboxylic groups of glutamic and aspartic acid has been reported, but this is an exception [1].
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Biological Activity and Mechanisms

Epitalon is a multi-pathway geroprotector, influencing several hallmarks of aging. The diagram below

illustrates its core mechanisms of action and their interrelationships.
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The following table summarizes the key evidence supporting these mechanisms.

Mechanism of
Action

Key Experimental Evidence

Research Models

Telomere
Lengthening &
Telomerase
Activation

Epigenetic & Gene
Regulation

Dose-dependent telomere extension;
upregulation of nTERT mRNA and
telomerase activity in normal cells; ALT
activation in cancer cells [4].

Binds to DNA (e.g., CAG sequences) and
histones H1/6, H1/3; regulates neuronal
differentiation gene expression in human
stem cells [5].

Human cell lines (normal breast
epithelial HMEC, fibroblast
IBR.3, breast cancer 21NT,
BT474) [4].

In silico modeling; human
gingival mesenchymal stem cells

[5].
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Mechanism of
Action

Antioxidant &
Wound Healing

Circadian Rhythm &
Melatonin
Regulation

Immune Modulation

Key Experimental Evidence

Restored delayed wound healing; reduced
HG-induced ROS; inhibited HG-induced
EMT and fibrosis [5].

Increased biomarkers for melatonin
synthesis (AANAT, pCREB) [1]. Increased
melatonin synthesis in a human trial [6].

Elevated IL-2 mRNA levels in splenocytes;
influenced lymphocyte differentiation in
pineal gland cultures [1].

Detailed Experimental Protocols

Research Models

Human retinal pigment epithelial
cell line (ARPE-19) under high
glucose (HG) conditions [5].

Rat pinealocyte cells [1]. Human

trial (75 women) [6].

Mouse splenocytes; rat pineal
gland cultures [1].

For researchers looking to replicate key findings, here are methodologies from recent studies.

Protocol: Telomere Length Analysis in Human Cell Lines [4]

This protocol is used to quantitatively assess Epitalon's effect on telomere maintenance.

e Cell Lines Used: Normal (HMEC, IBR.3) and cancerous (21NT, BT474) human cells.

e Treatment:

o Normal cells: Treated daily with 1.0 pg/mL Epitalon for 3 weeks.
o Cancer cells: Treated daily with a dose range (0.1, 0.2, 0.5, and 1.0 pg/mL) for 4 days.
¢ DNA Extraction & Telomere Length Measurement:

o DNA was isolated using a commercial purification Kkit.

o Telomere length was estimated using the qPCR technique described by O'Callaghan and
Fenech (2011).

o Atelomere standard oligomer (TTAGGG)14 was used for a standard curve.

o The single-copy gene 36B4 was used as a genomic DNA control.

o Total telomere length was calculated in kilobases (kb) from Ct values.

Protocol: Wound Healing Assay in Retinal Cells [5]
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This protocol models Epitalon's effect on tissue repair under diabetic retinopathy-like conditions.

¢ Cell Line: Human retinal pigment epithelial cell line (ARPE-19).
¢ Injury Model: Cells were exposed to High Glucose (HG) condition (35 mM D-glucose) to mimic
diabetic stress. A mannitol control was used to rule out osmotic effects.

e Treatment: HG-injured cells were supplemented with Epitalon at 20, 40, and 60 ng/mL.

¢ Wound Healing Measurement:
o A standardized scratch wound was created in confluent cell monolayers using a WoundMaker.
o Wound closure was monitored in real-time using an IncuCyte live-cell analysis system.
o Relative Wound Density (%) was analyzed automatically every 3 hours for up to 48 hours.

Research Status and Safety Considerations

¢ Regulatory Status: Epitalon is classified as an experimental peptide worldwide and is not
approved as a therapeutic drug by the FDA, EMA, or other major regulatory bodies. It is legally
available only for research purposes [7] [6].

o Safety Profile: While existing small-scale human trials and preclinical studies report a favorable
safety profile with minimal adverse events (e.g., mild injection site reactions), a 2025 systematic
review notes that information on critical safety issues is still missing [1] [6]. The FDA has included
Epitalon in a list of peptides that pose a potential risk of immunogenicity [6].

¢ Delivery Methods in Research: The vast majority of studies use subcutaneous injection to ensure
consistent systemic absorption. Alternative routes like intranasal administration have been explored
for CNS delivery, while oral and sublingual routes suffer from poor bioavailability and lack robust
evidence [2] [7].

Key Takeaways for Researchers

¢ From Natural to Synthetic: Epitalon is a synthetic tetrapeptide (AEDG) modeled on the natural
pineal extract Epithalamin. Its biological relevance was confirmed by its subsequent discovery in
human pineal gland extracts [1] [2].

e Multi-Target Geroprotector: Its primary research interest lies in its ability to simultaneously target
multiple aging hallmarks, including telomere attrition, epigenetic alterations, and oxidative stress [2].

¢ Robust In Vitro Evidence: Well-established protocols demonstrate its efficacy in telomere extension
and enhancing wound healing in disease models. However, this remains an early research stage, and
clinical readiness requires large-scale human trials [4] [5].

Need Custom Synthesis?
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I Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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